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Compound of Interest

Compound Name: FPI-1523 sodium

Cat. No.: B15567163

For Researchers, Scientists, and Drug Development Professionals

Introduction

FPI-1523 is a potent, dual-action inhibitor targeting both bacterial serine-3-lactamases and
penicillin-binding proteins (PBPs), specifically PBP2. As a derivative of Avibactam, FPI-1523
sodium salt offers a valuable tool for research in antibacterial drug discovery and the study of
resistance mechanisms. Proper preparation of stock solutions is critical for obtaining accurate
and reproducible experimental results. These application notes provide detailed protocols for
the preparation, storage, and handling of FPI-1523 sodium stock solutions.

Quantitative Data Summary

The following table summarizes the key quantitative data for FPI-1523 sodium, facilitating
experimental design and comparison.
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Parameter Target Enzyme Value Reference
Kd CTX-M-15 4nM [1][2]

Kd OXA-48 34 nM [1][2]

IC50 PBP2 3.2 uM [1][2]

MIC E. coli K12 4 pg/mL [2]

IC50 E. coli K12 (PBP2) 0.4 pg/mL [2]

Experimental Protocols
Protocol 1: Preparation of Aqueous FPI-1523 Sodium
Stock Solution

This protocol is recommended for applications where an aqueous solution is preferred.

Materials:

FPI-1523 sodium powder

Sterile, nuclease-free water

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 15 mL)

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

0.22 pum sterile syringe filter
Procedure:

o Equilibration: Allow the vial of FPI-1523 sodium powder to equilibrate to room temperature
for at least 15-20 minutes before opening to prevent condensation of atmospheric moisture
onto the hygroscopic powder.
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Weighing: Accurately weigh the desired amount of FPI-1523 sodium powder in a sterile
conical tube.

Solvent Addition: Add the appropriate volume of sterile, nuclease-free water to the tube to
achieve the desired stock concentration (e.g., 10 mM).

Dissolution: Cap the tube securely and vortex gently until the powder is completely
dissolved. Visually inspect the solution to ensure there are no undissolved particulates.

Sterilization: If the stock solution is to be used in cell-based assays or other sterile
applications, it is crucial to filter-sterilize the solution. Draw the solution into a sterile syringe,
attach a 0.22 um sterile syringe filter, and dispense the filtered solution into a new sterile
tube.[1][2]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1][2] Ensure the tubes are sealed tightly to prevent
evaporation and contamination.

Protocol 2: Preparation of FPI-1523 Sodium Stock
Solution in DMSO

This protocol is an alternative for applications requiring a non-aqueous solvent or higher

concentrations.

Materials:

FPI-1523 sodium powder
Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)
Sterile, conical-bottom polypropylene tubes

Calibrated pipettes and sterile, filtered pipette tips
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e \ortex mixer

Procedure:

Equilibration: As with the aqueous protocol, allow the FPI-1523 sodium vial to reach room
temperature before opening.

e Weighing: Carefully weigh the desired mass of FPI-1523 sodium into a sterile conical tube.

o Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the target stock
concentration.

» Dissolution: Vortex the solution until the FPI-1523 sodium is fully dissolved. Gentle warming
in a 37°C water bath can be used to aid dissolution if necessary, but avoid overheating.

 Aliquoting: Dispense the DMSO stock solution into single-use aliquots in sterile tubes.

» Storage: Store the DMSO stock solution aliquots at -80°C for up to 6 months. When thawing
for use, allow the tube to equilibrate to room temperature before opening.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the mechanism of action of FPI-1523 and the experimental
workflow for preparing stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15567163?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/27622530/
https://pubmed.ncbi.nlm.nih.gov/27622530/
https://www.medchemexpress.com/fpi-1523-sodium.html
https://www.benchchem.com/product/b15567163#how-to-prepare-fpi-1523-sodium-stock-solutions
https://www.benchchem.com/product/b15567163#how-to-prepare-fpi-1523-sodium-stock-solutions
https://www.benchchem.com/product/b15567163#how-to-prepare-fpi-1523-sodium-stock-solutions
https://www.benchchem.com/product/b15567163#how-to-prepare-fpi-1523-sodium-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15567163?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

